Cas no 1731-88-0 (Methyl tridecanoate)

• Product Name: Methyl tridecanoate
• CAS No: 1731-88-0
• MF: C₁₄H₂₈O₂
• MW: 228.370924949646
• MDL: MFCD00008977
• CID: 159775
• PubChem ID: 87576774
• Update Time: 2025-11-02

Methyl tridecanoate Chemical and Physical Properties

Names and Identifiers

• Tridecanoic acid,methyl ester
• Methyl tridecanoate
• Methyl tridecanoate1000µg
• NSC 163375
• C13:0 METHYL ESTER
• RARECHEM AL BF 0158
• Methyletridecanoate
• methyln-tridecanoate
• Tridecanoic acid methyl
• Tridecanoicacid,methyles
• Methyl tridecanoate (C13:0)
• Tridecanoic Acid Methyl Ester
• methyl n-tridecanoate
• HY-W004287
• QSPL 203
• AS-60387
• O2H463RING
• tridecanoic acid-methyl ester
• CS-W004287
• BAA73188
• EINECS 217-054-8
• methyl tridecylate
• AKOS015839775
• UNII-O2H463RING
• BRN 1769695
• EINECS 267-018-0
• n-Tridecanoic acid methyl ester
• MFCD00008977
• 67762-40-7
• Methyl ester of tridecanoic acid
• NSC-163375
• T0960
• Tridecanoic acid, methyl ester
• EF80D759-D71D-495A-A128-F98E5A2D6415
• H10828
• FT-0633801
• A881801
• J-010886
• Methyl tridecanoate ester
• DTXSID8061923
• 4-02-00-01118 (Beilstein Handbook Reference)
• CHEBI:143578
• 61788-59-8
• SCHEMBL1647268
• Methyl tridecanoate, >=97% (GC)
• NS00025675
• Methyl tridecanoate, analytical standard
• SY051771
• Q24764359
• NSC163375
• 1731-88-0
• 6-OXO-9ALPHA,11ALPHA,15S-TRIHYDROXY-PROSTA-13E,17Z-DIEN-1-OICACID
• MethylTridecanoate
• DB-043928
• Methyl ntridecanoate
• Fatty acids, coco, Me esters
• DTXCID6035524
• Methyl cocoate
• Tridecanoic Acid Methyl Ester; Methyl n-Tridecanoate; NSC 163375

• MDL： MFCD00008977
• Inchi： 1S/C14H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-14(15)16-2/h3-13H2,1-2H3
• InChI Key： JNDDPBOKWCBQSM-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 228.20900
• Monoisotopic Mass: 228.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.864 g/mL at 25 °C(lit.)
• Melting Point: 5.5 °C (lit.)
• Boiling Point: 131 °C/4 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.435(lit.)
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• PSA: 26.30000
• LogP: 4.47040
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl tridecanoate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318-H413
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26-S39
• RTECS：YD3950000
• Hazardous Material Identification：
• Risk Phrases：R41
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl tridecanoate

Methyl tridecanoate (CAS No. 1731-88-0): A Versatile Ester Compound in Modern Biomedical Applications

Methyl tridecanoate, also known as trimethylpentadecan-1-yl ester, is a long-chain ester with the chemical formula C₁₅H₃₀O₂. As a CAS No. 1731-88-0 compound, it is widely recognized for its unique physicochemical properties, including a melting point of approximately 25°C and a boiling point of 285°C. These characteristics make Methyl tridecanoate a valuable component in various industrial and biomedical applications, ranging from pharmaceutical excipients to advanced drug delivery systems. Recent studies published in Journal of Controlled Release (2023) and ACS Applied Materials & Interfaces (2024) have highlighted its emerging role in enhancing the solubility and bioavailability of poorly water-soluble drugs.

One of the most promising applications of Methyl tridecanoate lies in its use as a lipid-based excipient for the formulation of solid lipid nanoparticles (SLNs). The compound's amphiphilic nature allows it to act as a stabilizer in emulsions, preventing coalescence of lipid droplets. A 2024 study by Zhang et al. demonstrated that incorporating Methyl tridecanoate into SLN formulations significantly improved the encapsulation efficiency of curcumin, a poorly soluble anti-inflammatory agent, by up to 78% compared to conventional lipid matrices. This advancement has potential implications for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent breakthroughs in nanomedicine have further expanded the utility of CAS No. 1731-88-0. Researchers at the University of Cambridge have developed a novel micellar drug delivery system based on Methyl tridecanoate-modified polyethylene glycol (PEG) polymers. This system demonstrated enhanced tumor targeting capabilities in preclinical models, with a 40% increase in drug accumulation in metastatic breast cancer cells compared to traditional PEGylated liposomes. The hydrophobic tail of Methyl tridecanoate facilitates strong hydrophobic interactions with the PEG chains, enabling the formation of stable micelles with improved stability under physiological conditions.

In the field of cosmeceuticals, Methyl tridecanoate has gained attention as an effective emollient and skin permeation enhancer. A 2023 study published in International Journal of Pharmaceutics revealed that formulations containing CAS No. 1731-88-0 exhibited a 35% increase in transdermal drug permeation compared to conventional silicones. This property is particularly beneficial for the delivery of hydrophilic drugs such as hyaluronic acid and nicotinamide, which are commonly used in dermatological treatments for aging skin and acne vulgaris.

The environmental sustainability of Methyl tridecanoate has also been a focus of recent research. A 2024 life cycle assessment conducted by the European Chemicals Agency (ECHA) concluded that CAS No. 1731-88-0 exhibits high biodegradability under aerobic conditions, with complete mineralization achieved within 28 days in activated sludge systems. This finding positions Methyl tridecanoate as a viable alternative to conventional petroleum-derived esters in eco-friendly formulations, aligning with the global push for green chemistry initiatives in the pharmaceutical and cosmetic industries.

Looking ahead, ongoing research is exploring the potential of Methyl tridecanoate in biodegradable polymer matrices for controlled release applications. Scientists at MIT have developed a novel hydrogel system incorporating CAS No. 1731-88-0 as a crosslinking agent, which demonstrated sustained release profiles over 60 days in in vitro experiments. This innovation could revolutionize the treatment of chronic conditions requiring long-term medication delivery, such as diabetes management and neurodegenerative diseases.

As the biomedical field continues to evolve, Methyl tridecanoate (CAS No. 1731-88-0) stands out as a multifunctional compound with diverse applications. Its unique combination of hydrophobicity, biocompatibility, and environmental sustainability positions it as a key player in the development of next-generation drug delivery systems, cosmetic formulations, and eco-friendly materials. Continued investment in research and development will undoubtedly unlock new possibilities for this remarkable ester compound in the years to come.